Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Fundamentals of Calcium Adipate Crystals

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Calcium adipate

CAS No.: 7486-40-0

Cat. No.: S599364

The table below summarizes key characteristics of calcium adipate crystals identified in the research, which

are fundamental to understanding their crystallization behavior [1].

Property Description

Chemical Formula Ca(CsHs04)-H20

Crystal System Triclinic

Space Group P-1(2)

Thermal Stability Stable up to 103 °C
Common Growth Method Single gel diffusion technique

Potential Levers for Crystal Size Control

Based on general crystallization principles and the specific data available, here are key factors you can

investigate to control crystal size:

e Supersaturation Control: This is a critical parameter in crystallization. The study of adipic acid (a
related compound) shows that crystal morphology and the faces that develop can change with
different levels of supersaturation [2]. Lower supersaturation typically promotes the growth of fewer,
larger, and more perfect crystals.
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e Growth Technique: The literature confirms that calcium adipate monohydrate single crystals can be
successfully grown using the single gel diffusion technique, with silica gel as a growth medium [1].
Optimizing the gel density, pH, and reactant concentrations in this method is a direct approach to
influence crystal size and quality.

e Temperature Regulation: The thermal stability of the crystal is known [1]. Operating the
crystallization process at different temperatures, especially just below the stability limit, can
significantly impact nucleation and growth rates, which are key to determining final crystal size.

e Purity of Reactants: The starting materials' purity is essential. One study on adipic acid purification
highlighted that crystal quality is "extremely purity dependent," and they purified their material to
99.9% before crystallization [2]. Impurities can dramatically affect crystal habit and size.

To help visualize the relationship between these factors and the final crystal outcome, the following diagram

outlines a general experimental workflow.
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Crystal Size Control Workflow
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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